![molecular formula C15H22N2O2 B7475785 (4-Ethylpiperazin-1-yl)-(3-methoxy-4-methylphenyl)methanone](/img/structure/B7475785.png)
(4-Ethylpiperazin-1-yl)-(3-methoxy-4-methylphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Ethylpiperazin-1-yl)-(3-methoxy-4-methylphenyl)methanone, commonly known as MPMP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MPMP is a member of the piperazine family and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of MPMP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. MPMP has also been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes.
Biochemical and Physiological Effects:
MPMP has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. MPMP has also been found to have anticonvulsant properties and may have potential in the treatment of epilepsy. Additionally, MPMP has been shown to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using MPMP in lab experiments is its high purity and stability. MPMP is also relatively easy to synthesize in large quantities. However, one limitation of using MPMP is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of MPMP. One area of research is the development of more efficient synthesis methods for MPMP. Additionally, further studies are needed to fully understand the mechanism of action of MPMP and its potential therapeutic applications. MPMP may also have potential as a radiotracer in PET imaging, and further research is needed in this area. Finally, more studies are needed to determine the safety and toxicity of MPMP in humans.
Synthesis Methods
MPMP can be synthesized using a multi-step process that involves the reaction of 3-methoxy-4-methylbenzaldehyde with ethyl piperazine in the presence of a catalyst. The resulting intermediate is then reacted with methyl iodide to produce the final product, MPMP. This synthesis method has been optimized to produce high yields of pure MPMP.
Scientific Research Applications
MPMP has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. MPMP has also been shown to have potential in the treatment of Alzheimer's disease, Parkinson's disease, and depression. Additionally, MPMP has been studied for its potential use as a radiotracer in PET imaging.
properties
IUPAC Name |
(4-ethylpiperazin-1-yl)-(3-methoxy-4-methylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-4-16-7-9-17(10-8-16)15(18)13-6-5-12(2)14(11-13)19-3/h5-6,11H,4,7-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLIDBZJOJXPYGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CC(=C(C=C2)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethylpiperazin-1-yl)-(3-methoxy-4-methylphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.